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Compound of Interest

Compound Name: L-ldose-13C-2

Cat. No.: B12392511

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
biological relevance of L-ldose-13C-2, a stable isotope-labeled monosaccharide. This
document is intended for researchers, scientists, and drug development professionals engaged
in metabolic research, particularly in the context of carbohydrate metabolism and related
enzymatic pathways.

Chemical Properties

L-ldose-13C-2 is an isotopologue of the rare sugar L-idose, where a carbon-13 (33C) isotope is
incorporated at the second carbon position. This isotopic labeling provides a valuable tool for
tracing and quantifying metabolic pathways without the use of radioactive materials.

Table 1: General and Physicochemical Properties of L-ldose-13C-2
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Property Value Source
Chemical Name L-ldose-2-13C N/A
Molecular Formula Cs13CH1206 [1]
Molecular Weight 181.15 g/mol [1]

CAS Number 115973-80-3 [1]
Appearance Not specified in available N/A

literature

Storage Conditions Typically stored at -20°C N/A
Solubility Soluble in water N/A

Synthesis of L-ldose-13C-2

A detailed, publicly available, step-by-step experimental protocol for the specific synthesis of L-
Idose-13C-2 is not readily found in the scientific literature, as these are often proprietary
methods of commercial suppliers. However, the synthesis of L-idose derivatives and the
introduction of isotopic labels are well-documented processes. The synthesis of L-ldose-13C-2
would likely involve a multi-step chemical synthesis starting from a more common sugar, such
as D-glucose or D-xylose, followed by the introduction of the 13C label at the desired position.

General synthetic strategies for L-idose often involve epimerization at C-5 of a D-glucose
derivative. The introduction of the 3C label at the C-2 position can be achieved using a 3C-
labeled precursor in the early stages of the synthesis.

While a specific protocol is unavailable, a plausible synthetic approach could involve the
following conceptual steps:
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Caption: Conceptual workflow for the synthesis of L-ldose-13C-2.

Biological Role and Applications

L-ldose-13C-2 serves as a crucial tool in metabolic research, primarily as a tracer to elucidate
the flux through specific biochemical pathways. Its most notable application is in the study of
the polyol pathway and the enzyme aldose reductase.

The Polyol Pathway and Aldose Reductase

The polyol pathway is a two-step metabolic pathway that converts glucose to fructose. Under
normal physiological conditions, this pathway is a minor contributor to glucose metabolism.
However, in hyperglycemic conditions, such as in diabetes mellitus, the flux through the polyol
pathway significantly increases. This overactivity is implicated in the pathogenesis of diabetic
complications.
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The first and rate-limiting step of the polyol pathway is the reduction of glucose to sorbitol, a
reaction catalyzed by the enzyme aldose reductase (AR). L-idose is a C-5 epimer of D-glucose
and has been shown to be an excellent substrate for aldose reductase. Therefore, L-ldose-
13C-2 can be used to monitor the activity of this enzyme and the flux through the polyol

)

pathway.

[Sorbitol / L—Iditol-13c]

Fructose

Click to download full resolution via product page

Caption: The Polyol Pathway with L-ldose-13C as a substrate for Aldose Reductase.

Experimental Applications

The use of L-Idose-13C-2 in combination with analytical techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy and Mass Spectrometry (MS) allows for the precise tracking
of the 13C label as it is metabolized.

Table 2: Experimental Applications of L-ldose-13C-2
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Application Description Analytical Techniques

Quantifying the rate of
Metabolic Flux Analysis metabolic reactions in the 13C-NMR, Mass Spectrometry

polyol pathway.

Determining the kinetic
o parameters of aldose
Enzyme Kinetics ] NMR, Spectrophotometry
reductase with a glucose

analog.

Screening for inhibitors of
Drua Di aldose reductase as potential High-Throughput Screening,
rug Discover
J Y therapeutics for diabetic Enzymatic Assays

complications.

Used as an internal standard
for the accurate quantification

Internal Standard of unlabeled L-idose or related LC-MS, GC-MS
metabolites in biological

samples.[1]

Experimental Protocols

While a specific synthesis protocol is not available, a general experimental workflow for utilizing
L-ldose-13C-2 in metabolic studies is outlined below.
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Cell Culture / In Vivo Model

Prepare cell culture or animal model

'

Incubate with L-ldose-13C-2

Sample Pyeparation

Quench metabolism

:

Extract metabolites

Anav/sis

Analyze extracts by NMR or Mass Spectrometry

Data Intevrpretation

Determine 3C enrichment and calculate metabolic flux
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [L-Idose-13C-2: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392511#l-idose-13c-2-chemical-properties-and-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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